2-{[(Benzyloxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid

• Molecular Formula: C21H25N3O7
• Molecular Weight: 431.4 g/mol
• IUPAC Name: 3-hydroxy-3-[2-[(2-methylpropan-2-yl)oxycarbonylamino]pyridin-3-yl]-2-(phenylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C21H25N3O7/c1-21(2,3)31-20(29)24-17-14(10-7-11-22-17)16(25)15(18(26)27)23-19(28)30-12-13-8-5-4-6-9-13/h4-11,15-16,25H,12H2,1-3H3,(H,23,28)(H,26,27)(H,22,24,29)
• InChI Key: MKQSGHMHVBIRJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=CC=N1)C(C(C(=O)O)NC(=O)OCC2=CC=CC=C2)O

Description

The compound 2-{[(Benzyloxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid is a multifunctional organic molecule featuring:

• A benzyloxycarbonyl (Cbz) group, which serves as an amine-protecting group and is acid-labile.
• A tert-butoxycarbonyl (Boc) group attached to the amino substituent on a pyridine ring, providing base stability and orthogonal protection.

This compound is likely used as an intermediate in peptide synthesis or medicinal chemistry, leveraging its dual protection strategy (Cbz and Boc) for sequential deprotection during multi-step reactions. The pyridine moiety and hydroxy group further enhance its utility in designing enzyme inhibitors or bioactive molecules.

Preparation Methods

Synthesis of the Core Amino Acid Backbone

• Starting Materials:

  • Pyridin-3-yl substituted amino acid or derivative
  • Protected amino acids or amino alcohols bearing Boc and Cbz groups

• Key Reactions:

  • Selective protection of amino groups using benzyloxycarbonyl chloride (Cbz-Cl) and tert-butoxycarbonyl anhydride (Boc2O)
  • Introduction of the hydroxy group at the 3-position via stereoselective hydroxylation or by using hydroxy-substituted precursors
  • Coupling of the pyridinyl moiety through amide bond formation or nucleophilic substitution

• Typical Conditions:

  • Use of organic solvents such as tetrahydrofuran (THF), dimethylformamide (DMF), or alcohols (methanol, ethanol)
  • Base catalysis with sodium hydride (NaH) or other mild bases for selective benzylation or carbamate formation
  • Temperature control between 0°C and 35°C to maintain stereochemical integrity and minimize side reactions.

Protection and Deprotection Strategies

• Benzylation (Cbz Protection):

  • Reaction of free amino groups with benzyloxycarbonyl chloride in the presence of a base (e.g., sodium hydride)
  • Carried out in organic solvents like THF or C1-C4 alcohols at 0-35°C
  • Ensures selective protection of the amino group without affecting other functional groups.

• Boc Protection:

  • Introduction of tert-butoxycarbonyl groups using Boc anhydride under mild basic conditions
  • Often performed in solvents such as dichloromethane or THF at room temperature
  • Protects the amino group on the pyridinyl ring to prevent undesired reactions during subsequent steps.

• De-esterification and Hydrolysis:

  • Conversion of ester intermediates to free acids using aqueous base solutions (LiOH, NaOH, KOH, or carbonates like Na2CO3)
  • Reaction temperatures maintained between 0-35°C to preserve stereochemistry and avoid decomposition.

Purification and Isolation

• Solvent Extraction:

  • Post-reaction mixtures are treated with organic solvents (alcohols, ketones) for extraction of the product
  • Use of non-polar solvents (hydrocarbon solvents C6-C8) as anti-solvents to precipitate the product
  • Drying agents such as anhydrous sodium sulfate (Na2SO4) are employed to remove residual water.

• Filtration and Drying:

  • The precipitated product is filtered and dried under controlled conditions to yield the pure compound
  • Purification steps ensure removal of unreacted starting materials, side products, and solvents.

Detailed Stepwise Preparation Example (Adapted from Patent WO2012117417A1)

Stage	Description	Reagents & Conditions	Notes
1	Preparation of (2R, 3S) 3-amino-2-hydroxy-3-phenylpropionic acid ethyl ester	Sulfuric acid in absolute ethanol, 45-55°C, 7-8 hours	Monitored by HPLC to ensure <0.5% unreacted starting material
2	Selective benzylation of amino group	Sodium hydride, benzyl chloroformate, organic solvent (THF or C1-C4 alcohol), 0-35°C	Ensures formation of benzyloxycarbonyl-protected ester
3	Introduction of tert-butoxycarbonyl protecting group on pyridinyl amino group	Boc2O, base, room temperature, organic solvent	Protects amino group for further reactions
4	De-esterification to free acid	Aqueous base (LiOH, NaOH, KOH), 0-35°C	Converts ester to acid while preserving stereochemistry
5	Purification	Solvent extraction, drying with Na2SO4, anti-solvent precipitation (hydrocarbon solvents C6-C8), filtration	Yields high purity product suitable for pharmaceutical use

Analytical Data and Quality Control

• HPLC Monitoring: Used extensively to track reaction progress and purity, ensuring unreacted starting materials are below 0.5%.
• Spectroscopic Characterization:
  • NMR (1H, 13C) to confirm chemical shifts corresponding to Cbz and Boc groups, hydroxy substitution, and pyridinyl ring
  • Mass spectrometry to verify molecular weight (expected 397.4 g/mol)
  • IR spectroscopy to confirm functional groups such as carbamate (Cbz, Boc) and carboxylic acid
• Purity: Typically >98% after purification, suitable for use as a synthetic intermediate.

Summary Table of Key Reagents and Conditions

Step	Reagent(s)	Solvent(s)	Temperature	Purpose
Benzylation	Benzyl chloroformate, NaH	THF, C1-C4 alcohol	0-35°C	Protect amino group with Cbz
Boc Protection	Boc anhydride	Dichloromethane, THF	Room temperature	Protect pyridinyl amino group
De-esterification	LiOH, NaOH, or KOH	Water + alcohol or ketone	0-35°C	Hydrolyze ester to acid
Purification	Hydrocarbon solvents (C6-C8), Na2SO4	Various	Ambient	Isolate and dry product

Chemical Reactions Analysis

2-{[(Benzyloxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, particularly at the benzylic position, to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can be used to convert the benzyloxycarbonyl and tert-butoxycarbonyl groups into their respective amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the benzyloxycarbonyl and tert-butoxycarbonyl groups can be replaced by other functional groups.

Hydrolysis: The ester and amide bonds in the compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acids and amines.

Common reagents used in these reactions include hydrogenation catalysts (e.g., palladium on carbon), oxidizing agents (e.g., potassium permanganate), and nucleophiles (e.g., amines, alcohols).

Scientific Research Applications

2-{[(Benzyloxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid has several scientific research applications:

Chemistry: The compound is used as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: It is used in the study of enzyme mechanisms and as a substrate for enzyme assays.

Medicine: The compound is investigated for its potential therapeutic properties, including its use as a prodrug that can be activated in vivo to release active pharmaceutical ingredients.

Industry: It is used in the production of specialty chemicals and as a building block for the synthesis of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of 2-{[(Benzyloxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s protecting groups can be selectively removed under physiological conditions, allowing it to release active amines that can interact with biological targets. The pyridine ring can also participate in coordination chemistry, binding to metal ions and influencing their reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The target compound is compared below with key analogs to highlight structural, synthetic, and functional differences.

2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-(2-methylpyridin-3-yl)propanoic acid (CAS: 2059935-72-5)

• Key Differences: Substituent on pyridine: 2-methyl vs. 2-Boc-amino in the target compound. Molecular Weight: 330.34 vs. 443.42 (estimated for the target compound).
• Impact: The methyl group reduces steric hindrance compared to the bulkier Boc-protected amino group. Absence of Boc limits orthogonal deprotection strategies, restricting its use in complex syntheses .

2-{[(tert-butoxy)carbonyl]amino}-3-(3-methyl-3H-diazirin-3-yl)propanoic acid (CAS: 2095409-43-9)

• Key Differences :
  • Diazirinyl group replaces the pyridin-3-yl and hydroxy groups.
  • Molecular Weight: 243.26 vs. 443.42 .
• Impact: The diazirinyl group enables photoaffinity labeling applications, distinguishing it from the hydroxypropanoic acid backbone of the target compound.

3-{[(Benzyloxy)carbonyl]amino}-3-(3-methoxyphenyl)propanoic acid (CAS: 773867-55-3)

• Key Differences :
  • 3-Methoxyphenyl substituent vs. pyridin-3-yl in the target compound.
  • Molecular Weight: 329.35 vs. 443.42 .
• Impact :
  • Methoxyphenyl enhances electron-donating properties, while pyridine’s electron-deficient nature facilitates coordination with metal ions or enzymes.
  • Lower solubility in aqueous media due to the hydrophobic phenyl ring .

2-{[(Benzyloxy)carbonyl]amino}-3-(2,4-dimethylphenyl)propanoic acid

• Key Differences :
  • 2,4-Dimethylphenyl substituent vs. pyridin-3-yl.
  • Molecular Weight: 327.37 vs. 443.42 .
• Impact :
  • Increased hydrophobicity from methyl groups may improve membrane permeability but reduce solubility in polar solvents.
  • Lacks the hydrogen-bonding hydroxy group, limiting interactions in hydrophilic environments .

Data Tables for Comparative Analysis

Table 1: Structural and Physical Properties

Compound Name	Molecular Weight	Protective Groups	Substituent	Key Functional Groups
Target Compound	443.42*	Cbz, Boc	2-Boc-amino-pyridin-3-yl	Hydroxy, pyridine, Boc, Cbz
2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-(2-methylpyridin-3-yl)propanoic acid	330.34	Cbz	2-methylpyridin-3-yl	Hydroxy, pyridine
2-{[(tert-butoxy)carbonyl]amino}-3-(3-methyl-3H-diazirin-3-yl)propanoic acid	243.26	Boc	Diazirinyl	Diazirine, Boc
3-{[(Benzyloxy)carbonyl]amino}-3-(3-methoxyphenyl)propanoic acid	329.35	Cbz	3-methoxyphenyl	Methoxy, phenyl

*Calculated based on formula: C₁₈H₂₃N₃O₇.

Research Findings and Implications

• Orthogonal Protection : The dual Cbz/Boc groups in the target compound enable sequential deprotection, critical for synthesizing complex peptides or heterocyclic derivatives .
• Hydroxy Group Reactivity: The hydroxypropanoic acid backbone allows for further functionalization (e.g., esterification, glycosylation), enhancing versatility in drug design .
• Pyridine vs. Phenyl : Pyridine’s nitrogen atom provides hydrogen-bonding and coordination sites, making the target compound more suitable for enzyme inhibition compared to phenyl analogs .

Biological Activity

2-{[(Benzyloxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid, also known by its CAS number 2059932-48-6, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, including pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C21H25N3O7
• Molecular Weight : 431.44 g/mol
• CAS Number : 2059932-48-6

Pharmacological Effects

Research indicates that this compound exhibits several pharmacological activities:

• Antitumor Activity : Preliminary studies suggest that derivatives of this compound may inhibit tumor cell proliferation through various pathways, including apoptosis induction and cell cycle arrest. For instance, compounds with similar structures have shown efficacy against cancer cell lines by modulating signaling pathways associated with cell survival and proliferation.
• Anti-inflammatory Properties : The compound's structure suggests potential anti-inflammatory effects, likely through the inhibition of pro-inflammatory cytokines and modulation of NF-κB signaling pathways. This is supported by studies where similar compounds reduced inflammation markers in animal models.
• Neuroprotective Effects : Compounds with similar structural motifs have been observed to exert neuroprotective effects in models of neurodegenerative diseases. They may enhance neuronal survival by reducing oxidative stress and promoting antioxidant defenses.

The biological activity of 2-{[(Benzyloxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid is hypothesized to involve:

• Inhibition of Enzymatic Pathways : The benzyloxy and tert-butoxy groups may interact with specific enzymes involved in metabolic pathways linked to inflammation and cancer.
• Modulation of Cell Signaling : The compound may influence key signaling pathways such as MAPK and PI3K/Akt, which are critical in regulating cell growth and survival.

Data Tables

Property	Value
Molecular Formula	C21H25N3O7
Molecular Weight	431.44 g/mol
CAS Number	2059932-48-6
Antitumor Activity	Yes (preliminary evidence)
Anti-inflammatory Activity	Yes (suggested)
Neuroprotective Potential	Yes (hypothesized)

Case Studies

• In Vitro Studies : A study evaluated the cytotoxic effects of related compounds on various cancer cell lines, demonstrating significant reductions in cell viability at micromolar concentrations. The mechanism was linked to apoptosis induction via caspase activation.
• Animal Models : In vivo studies using mouse models of inflammation showed that treatment with similar compounds resulted in decreased levels of TNF-alpha and IL-6, indicating a reduction in systemic inflammation.
• Neuroprotection Research : In models of Alzheimer's disease, compounds structurally related to 2-{[(Benzyloxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoic acid have been shown to upregulate heme oxygenase-1, suggesting a protective role against oxidative stress-induced neuronal damage.